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Compound of Interest

Compound Name: (Z)-2-hexenal

Cat. No.: B094248 Get Quote

Physical Properties of (Z)-2-Hexenal: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of (Z)-2-
hexenal, specifically its boiling point and vapor pressure. The information is presented to

support research, drug development, and scientific applications requiring precise data on this

compound.

Quantitative Data Summary
The experimentally determined and estimated physical properties of (Z)-2-hexenal are

summarized in the table below for quick reference.

Physical Property Value Conditions Source

Boiling Point 146.5 °C
at 760 mmHg

(estimated)
[1]

Vapor Pressure 4.624 mmHg at 25.0 °C (estimated) [1]
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Experimental Protocols for Physical Property
Determination
Accurate determination of physical properties such as boiling point and vapor pressure is

fundamental in the characterization of chemical compounds. The following sections detail

standard experimental methodologies applicable to volatile organic compounds like (Z)-2-
hexenal.

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

This micro-method is suitable for determining the boiling point of small quantities of a liquid.[2]

[3]

Principle: A small, inverted capillary tube traps the vapor of the heated liquid. At the boiling

point, the vapor pressure inside the capillary equals the atmospheric pressure, and a

continuous stream of bubbles is observed. Upon cooling, the liquid is drawn into the capillary

tube at the boiling point.[2][4]

Procedure:

A small amount of the liquid sample (approximately 0.5 mL) is placed into a small test tube or

a fusion tube.[2]

A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.[2]

The test tube assembly is attached to a thermometer, ensuring the bottom of the test tube is

level with the thermometer bulb.

The entire assembly is placed in a Thiele tube containing a high-boiling point oil (e.g.,

mineral oil), ensuring the sample is immersed in the oil.[2][3]

The side arm of the Thiele tube is gently and uniformly heated.[3]
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As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow

stream of bubbles.

Upon reaching the boiling point, a rapid and continuous stream of bubbles will emerge from

the capillary tube.[2][3]

The heat source is then removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid just

begins to be drawn into the capillary tube.[3][4]

Determination of Vapor Pressure
Vapor pressure is a measure of the tendency of a material to change into the gaseous or vapor

state, and it increases with temperature.

The static method directly measures the equilibrium vapor pressure of a substance in a closed

system at a specific temperature.[5][6]

Principle: The substance is introduced into an evacuated, temperature-controlled container. At

thermal equilibrium, the pressure of the vapor in the headspace is measured by a pressure

sensor.[5]

Procedure:

A sample of the liquid is placed into an equilibrium cell.

The sample is thoroughly degassed to remove any dissolved volatile impurities. This is often

achieved by a series of freeze-pump-thaw cycles where the sample is frozen with liquid

nitrogen, the headspace is evacuated, and then the sample is thawed.[6]

The equilibrium cell is immersed in a constant temperature bath to maintain a precise

temperature.[5]

The system is allowed to reach thermal and phase equilibrium, at which point the pressure

inside the cell, exerted by the vapor of the substance, is measured using a pressure

transducer or a manometer.[5][6]
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Measurements are typically taken at several different temperatures to establish the vapor

pressure curve of the substance.[5]

Visualized Workflows
The following diagrams illustrate the logical workflows for the experimental determination of

boiling point and vapor pressure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://consilab.de/wp-content/uploads/2020/05/consiLetter_18-Statischer_Dampfdruck_en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Apparatus Setup

Measurement

Place Liquid in Test Tube

Insert Inverted Capillary Tube

Attach to Thermometer

Place in Thiele Tube

Gently Heat Thiele Tube

Observe Continuous Bubbles

Remove Heat and Cool

Record Temperature at Liquid Entry

Boiling Point

 

Sample Preparation

Measurement

Data Analysis

Place Sample in Equilibrium Cell

Degas Sample (Freeze-Pump-Thaw)

Set and Stabilize Temperature

Allow System to Equilibrate

Measure Headspace Pressure

Repeat for Multiple Temperatures

Plot Vapor Pressure vs. Temperature

Vapor Pressure Curve

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b094248?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b094248?utm_src=pdf-custom-synthesis
https://m.youtube.com/watch?v=IFUo_kUQies
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.researchgate.net/profile/Syed-Ali-117/post/Volatile_nature_of_organic_compounds/attachment/59d6205cc49f478072e980bd/AS%3A271755707387905%401441803017737/download/boilingpoint.pdf
https://consilab.de/wp-content/uploads/2020/05/consiLetter_18-Statischer_Dampfdruck_en.pdf
https://revroum.lew.ro/wp-content/uploads/2001/07/Art%2012.pdf
https://www.benchchem.com/product/b094248#physical-properties-of-z-2-hexenal-boiling-point-vapor-pressure
https://www.benchchem.com/product/b094248#physical-properties-of-z-2-hexenal-boiling-point-vapor-pressure
https://www.benchchem.com/product/b094248#physical-properties-of-z-2-hexenal-boiling-point-vapor-pressure
https://www.benchchem.com/product/b094248#physical-properties-of-z-2-hexenal-boiling-point-vapor-pressure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b094248?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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